Cas no 2228209-59-2 (3,3-difluoro-1-(1,1,2,2-tetrafluoroethyl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(1,1,2,2-tetrafluoroethyl)cyclobutylmethanamine
• CAS No: 2228209-59-2
• MF: C₇H₉F₆N
• MW: 221.143482923508
• CID: 5835255
• PubChem ID: 165841406
• Update Time: 2025-05-24

3,3-difluoro-1-(1,1,2,2-tetrafluoroethyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(1,1,2,2-tetrafluoroethyl)cyclobutylmethanamine
• [3,3-difluoro-1-(1,1,2,2-tetrafluoroethyl)cyclobutyl]methanamine
• 2228209-59-2
• EN300-1947427

• Inchi： 1S/C7H9F6N/c8-4(9)7(12,13)5(3-14)1-6(10,11)2-5/h4H,1-3,14H2
• InChI Key： QAZCGRFGHNKJBA-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(C(C(F)F)(F)F)C1)F

Computed Properties

• Exact Mass: 221.06391826g/mol
• Monoisotopic Mass: 221.06391826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-1-(1,1,2,2-tetrafluoroethyl)cyclobutylmethanamine

Exploring the Unique Properties and Applications of 3,3-Difluoro-1-(1,1,2,2-Tetrafluoroethyl)Cyclobutylmethanamine (CAS No. 2228209-59-2)

In the realm of specialty chemicals, 3,3-difluoro-1-(1,1,2,2-tetrafluoroethyl)cyclobutylmethanamine (CAS No. 2228209-59-2) stands out as a compound of significant interest due to its unique structural features and potential applications. This fluorinated cyclobutyl derivative has garnered attention in pharmaceutical research, material science, and agrochemical development. The presence of multiple fluorine atoms in its structure, including the tetrafluoroethyl and difluorocyclobutyl moieties, contributes to its distinct physicochemical properties, such as enhanced lipophilicity, metabolic stability, and bioavailability.

The compound's cyclobutylmethanamine core is particularly noteworthy, as it serves as a versatile building block in medicinal chemistry. Researchers are increasingly exploring its utility in the design of novel drug candidates, especially in central nervous system (CNS) therapeutics and enzyme inhibitors. The fluorine substitution pattern in this molecule aligns with current trends in drug discovery, where fluorinated compounds are prized for their ability to modulate pharmacokinetic profiles and target interactions. Recent studies suggest that 3,3-difluoro-1-(1,1,2,2-tetrafluoroethyl)cyclobutylmethanamine may offer advantages in overcoming common drug development challenges like poor membrane permeability and rapid metabolism.

Beyond pharmaceuticals, this compound shows promise in advanced material applications. The tetrafluoroethyl-cyclobutyl hybrid structure exhibits interesting electronic properties that could be leveraged in organic electronics, liquid crystal displays, or specialty polymers. Material scientists are particularly interested in how the fluorine-rich nature of this compound might influence dielectric properties or thermal stability in high-performance materials. As industries seek more sustainable alternatives to traditional materials, fluorinated compounds like CAS 2228209-59-2 are being evaluated for their potential in next-generation coatings and surface modifiers.

From a synthetic chemistry perspective, the preparation of 3,3-difluoro-1-(1,1,2,2-tetrafluoroethyl)cyclobutylmethanamine presents interesting challenges and opportunities. The construction of the difluorocyclobutyl ring system requires specialized fluorination techniques, while the introduction of the tetrafluoroethyl group demands careful control of reaction conditions. Recent advances in flow chemistry and continuous processing may offer more efficient routes to this compound, addressing growing concerns about sustainable chemical production. Researchers are actively investigating catalytic methods to improve the atom economy of its synthesis, reflecting the broader industry shift toward greener chemistry practices.

The analytical characterization of CAS 2228209-59-2 employs sophisticated techniques such as 19F NMR spectroscopy and high-resolution mass spectrometry. These methods are crucial for verifying the compound's purity and structural integrity, especially given the complexity introduced by its multiple fluorine atoms. Quality control protocols for this material must account for potential isomers and byproducts that could arise during synthesis. The growing availability of advanced analytical tools has significantly improved researchers' ability to study structure-activity relationships in such fluorinated building blocks.

In the context of current research trends, 3,3-difluoro-1-(1,1,2,2-tetrafluoroethyl)cyclobutylmethanamine aligns with several hot topics in chemical innovation. The pharmaceutical industry's continued focus on fluorine in drug design makes this compound particularly relevant. Additionally, the push for more sustainable fluorochemical processes has led to renewed interest in efficient synthetic routes to such molecules. As computational chemistry and AI-assisted drug discovery advance, compounds with complex fluorination patterns like this one are increasingly being studied in silico before laboratory synthesis, potentially accelerating the development cycle.

Looking ahead, the potential applications of 3,3-difluoro-1-(1,1,2,2-tetrafluoroethyl)cyclobutylmethanamine continue to expand. Its unique combination of a rigid cyclobutyl scaffold with flexible fluorinated side chains offers intriguing possibilities for molecular design. Whether as a pharmaceutical intermediate, a material precursor, or a tool for studying fluorine effects in molecular systems, this compound exemplifies the innovative directions in modern fluoroorganic chemistry. As research progresses, we can anticipate new discoveries about its properties and applications that will further solidify its importance in specialized chemical sectors.